Spiramine A
Spiramine A
Spiramine A is a diterpenoid. It derives from a hydride of an atisane.
Brand Name:
Vulcanchem
CAS No.:
114531-28-1
VCID:
VC0240735
InChI:
InChI=1S/C24H33NO4/c1-13-15-5-8-24(19(13)28-14(2)26)17(11-15)23-7-4-6-22(3)16(23)12-18(24)29-21(23)25-9-10-27-20(22)25/h15-21H,1,4-12H2,2-3H3/t15-,16+,17-,18+,19-,20+,21+,22+,23-,24+/m0/s1
SMILES:
CC(=O)OC1C(=C)C2CCC13C(C2)C45CCCC6(C4CC3OC5N7C6OCC7)C
Molecular Formula:
C24H33NO4
Molecular Weight:
399.5 g/mol
Spiramine A
CAS No.: 114531-28-1
Main Products
VCID: VC0240735
Molecular Formula: C24H33NO4
Molecular Weight: 399.5 g/mol
| CAS No. | 114531-28-1 |
|---|---|
| Product Name | Spiramine A |
| Molecular Formula | C24H33NO4 |
| Molecular Weight | 399.5 g/mol |
| IUPAC Name | [(1R,2R,3S,5S,7R,8R,12R,13R,18R,21R)-12-methyl-4-methylidene-14,19-dioxa-17-azaheptacyclo[10.7.2.22,5.02,7.08,18.08,21.013,17]tricosan-3-yl] acetate |
| Standard InChI | InChI=1S/C24H33NO4/c1-13-15-5-8-24(19(13)28-14(2)26)17(11-15)23-7-4-6-22(3)16(23)12-18(24)29-21(23)25-9-10-27-20(22)25/h15-21H,1,4-12H2,2-3H3/t15-,16+,17-,18+,19-,20+,21+,22+,23-,24+/m0/s1 |
| Standard InChIKey | ZPELMDXCJZDIBP-OWOZRORESA-N |
| Isomeric SMILES | CC(=O)O[C@H]1C(=C)[C@H]2CC[C@]13[C@@H](C2)[C@]45CCC[C@@]6([C@H]4C[C@H]3O[C@H]5N7[C@@H]6OCC7)C |
| SMILES | CC(=O)OC1C(=C)C2CCC13C(C2)C45CCCC6(C4CC3OC5N7C6OCC7)C |
| Canonical SMILES | CC(=O)OC1C(=C)C2CCC13C(C2)C45CCCC6(C4CC3OC5N7C6OCC7)C |
| Appearance | Powder |
| Description | Spiramine A is a diterpenoid. It derives from a hydride of an atisane. |
| Synonyms | Spiramine A |
| PubChem Compound | 441757 |
| Last Modified | Nov 11 2021 |
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